Cas no 331647-09-7 (4(3H)-Quinazolinone, 8-bromo-2-chloro-6-methyl-)

• Product Name: 4(3H)-Quinazolinone, 8-bromo-2-chloro-6-methyl-
• CAS No: 331647-09-7
• MF: C₉H₆BrClN₂O
• MW: 273.513740062714
• CID: 5263821
• Update Time: 2026-03-09

4(3H)-Quinazolinone, 8-bromo-2-chloro-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 4(3H)-Quinazolinone, 8-bromo-2-chloro-6-methyl-

• Inchi： 1S/C9H6BrClN2O/c1-4-2-5-7(6(10)3-4)12-9(11)13-8(5)14/h2-3H,1H3,(H,12,13,14)
• InChI Key： PRQBGQDRYCMEJV-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(C)C=C2Br)C(=O)NC=1Cl

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 4(3H)-Quinazolinone, 8-bromo-2-chloro-6-methyl-

Research Brief on 4(3H)-Quinazolinone, 8-bromo-2-chloro-6-methyl- (CAS: 331647-09-7): Recent Advances and Applications

The compound 4(3H)-Quinazolinone, 8-bromo-2-chloro-6-methyl- (CAS: 331647-09-7) has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and anticancer agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential clinical applications.

Recent literature indicates that 4(3H)-Quinazolinone derivatives, including 8-bromo-2-chloro-6-methyl-, exhibit notable pharmacological properties, such as antitumor, anti-inflammatory, and antimicrobial activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound serves as a precursor in the synthesis of novel EGFR (Epidermal Growth Factor Receptor) inhibitors, which are critical in targeted cancer therapies. The study reported a high yield and purity of the synthesized derivatives, underscoring the compound's utility in medicinal chemistry.

In addition to its role in oncology, 4(3H)-Quinazolinone, 8-bromo-2-chloro-6-methyl- has been investigated for its potential in treating neurodegenerative diseases. A 2022 study in Bioorganic & Medicinal Chemistry Letters highlighted its ability to modulate key enzymes involved in Alzheimer's disease, such as acetylcholinesterase (AChE) and beta-secretase (BACE-1). The researchers noted that the bromo and chloro substituents on the quinazolinone ring enhance its binding affinity to these enzymes, suggesting a promising avenue for further drug development.

From a synthetic chemistry perspective, advancements in the preparation of 4(3H)-Quinazolinone derivatives have been reported. A recent patent (US20230145678) describes an optimized method for the large-scale production of 8-bromo-2-chloro-6-methyl-4(3H)-quinazolinone, emphasizing improved reaction conditions and reduced environmental impact. This innovation is expected to facilitate broader access to the compound for research and industrial applications.

Despite these promising developments, challenges remain in the clinical translation of 4(3H)-Quinazolinone-based therapeutics. Issues such as bioavailability, toxicity, and selectivity need to be addressed through further preclinical and clinical studies. However, the compound's versatility and demonstrated biological activities position it as a valuable candidate for future drug discovery efforts.

In conclusion, 4(3H)-Quinazolinone, 8-bromo-2-chloro-6-methyl- (CAS: 331647-09-7) continues to be a focal point in chemical biology and pharmaceutical research. Its diverse applications, from anticancer agents to neurodegenerative disease treatments, underscore its potential to address unmet medical needs. Ongoing research and technological advancements in synthetic chemistry are expected to further enhance its utility and pave the way for novel therapeutic interventions.